Cas no 81525-51-1 (Hasubanan-6-one,8,10-epoxy-4-hydroxy-3,7,8-trimethoxy-17-methyl-, (7b,8b,10b)- (9CI))

• Product Name: Hasubanan-6-one,8,10-epoxy-4-hydroxy-3,7,8-trimethoxy-17-methyl-, (7b,8b,10b)- (9CI)
• CAS No: 81525-51-1
• MF: C₂₀H₂₅NO₆
• MW: 375.4156062603
• CID: 732602
• Update Time: 2024-03-01

Hasubanan-6-one,8,10-epoxy-4-hydroxy-3,7,8-trimethoxy-17-methyl-, (7b,8b,10b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Hasubanan-6-one,8,10-epoxy-4-hydroxy-3,7,8-trimethoxy-17-methyl-, (7b,8b,10b)- (9CI)
• Hasubanan-6-one, 8,10-epoxy-4-hydroxy-3,7,8-trimethoxy-17-methyl-, (7β,8β,10β)-
• Isolonganone
• Longanone
• (+)-Isolonganone

• Inchi： 1S/C20H25NO6/c1-21-8-7-18-9-12(22)17(25-3)20(26-4)19(18,21)10-14(27-20)11-5-6-13(24-2)16(23)15(11)18/h5-6,14,17,23H,7-10H2,1-4H3/t14-,17+,18-,19-,20-/m0/s1
• InChI Key： NFKMFHWPFKCYLX-IQOMPXODSA-N
• SMILES： OC1C2[C@]34CC(=O)[C@@H](OC)[C@]5([C@@]3(C[C@@H](C=2C=CC=1OC)O5)N(C)CC4)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• XLogP3: -0.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids Hasubanan alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Hasubanan alkaloids